Cas no 51241-33-9 (Benzene, 1-butoxy-2-methoxy-)

Benzene, 1-butoxy-2-methoxy- structure
Benzene, 1-butoxy-2-methoxy- structure
Product Name:Benzene, 1-butoxy-2-methoxy-
CAS No:51241-33-9
MF:C11H16O2
MW:180.243543624878
CID:362752
PubChem ID:9920535
Update Time:2025-04-19

Benzene, 1-butoxy-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-butoxy-2-methoxy-
    • 1-butoxy-2-methoxybenzene
    • 1-methoxy-2-butoxybenzene
    • 51241-33-9
    • Butyloxyanisol
    • SCHEMBL364856
    • Guaiacol, n-butyl ether
    • CHEMBL2252459
    • DTXSID30432799
    • Inchi: 1S/C11H16O2/c1-3-4-9-13-11-8-6-5-7-10(11)12-2/h5-8H,3-4,9H2,1-2H3
    • InChI Key: FDGYZZIZZAXOEW-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1OC)CCCC

Computed Properties

  • Exact Mass: 180.11508
  • Monoisotopic Mass: 180.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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